tert-Butyl (2-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate

• IUPAC Name: tert-butyl N-[2-[(4-chloropyrimidin-2-yl)amino]cyclohexyl]carbamate
• InChI: InChI=1S/C15H23ClN4O2/c1-15(2,3)22-14(21)19-11-7-5-4-6-10(11)18-13-17-9-8-12(16)20-13/h8-11H,4-7H2,1-3H3,(H,19,21)(H,17,18,20)
• InChI Key: UZTIBBFABAIKKQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCCCC1NC2=NC=CC(=N2)Cl
• Molecular Formula: C15H23ClN4O2
• Molecular Weight: 326.82 g/mol

Description

Tert-Butyl (2-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate, also known as CC-115, is a promising drug candidate that has been extensively studied for its potential therapeutic applications in various diseases. CC-115 belongs to the class of small molecule inhibitors that target the mTOR pathway, a signaling pathway involved in cell growth, proliferation, and survival.

Scientific Research Applications

Synthesis and Biological Applications

tert-Butyl (2-((4-chloropyrimidin-2-yl)amino)cyclohexyl)carbamate is a compound with potential relevance in the synthesis of N-heterocycles and biological research. The chemical is involved in processes that aim at creating structurally diverse molecules, which are crucial in the development of natural products and therapeutic agents. For instance, chiral sulfinamides, including tert-butanesulfinamide, have been extensively used in asymmetric N-heterocycle synthesis, offering pathways to piperidines, pyrrolidines, azetidines, and their fused derivatives. These compounds have significant roles in pharmaceuticals and are structural motifs in many natural products and drugs (Philip et al., 2020).

Environmental and Biodegradation Studies

The compound also finds relevance in environmental science, particularly in studies related to the degradation and fate of organic pollutants. For example, research on methyl tert-butyl ether (MTBE) decomposition by adding hydrogen in a cold plasma reactor showcases the feasibility of using advanced oxidation processes for treating contaminants in the environment. Such studies provide insights into the mechanisms of contaminant degradation and the potential for applying innovative technologies for environmental remediation (Hsieh et al., 2011).

Polymer and Material Science

In polymer and material science, tert-butyl compounds are investigated for their roles in improving materials' properties. For instance, the application of polymer membranes for the purification of fuel oxygenates like MTBE from methanol highlights the significance of such compounds in enhancing industrial processes. This research area focuses on the development of new materials and methods for the efficient separation of mixtures, which is critical in chemical manufacturing and environmental protection (Pulyalina et al., 2020).